Cas no 903152-37-4 (1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 903152-37-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD14281688
• CID: 4719265
• Update Time: 2025-05-24

1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-benzyl-4-formyl-2,5-dimethylpyrrole-3-carboxylic acid
• 1H-pyrrole-3-carboxylic acid, 4-formyl-2,5-dimethyl-1-(phenylmethyl)-
• 1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD14281688
• Inchi： 1S/C15H15NO3/c1-10-13(9-17)14(15(18)19)11(2)16(10)8-12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3,(H,18,19)
• InChI Key： KXMDXQSFUWRILU-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=C(C)N(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, also known by its CAS number 903152-37-4, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyrrole derivatives, which are widely studied in medicinal chemistry and material science due to their versatile properties. The molecule features a pyrrole ring substituted with benzyl, formyl, and methyl groups, along with a carboxylic acid moiety, making it a valuable building block in organic synthesis.

The synthesis of 1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and enhancing purity. Researchers have also explored its potential as an intermediate in the development of novel pharmaceutical agents, particularly in the field of oncology and neurodegenerative diseases.

One of the most promising applications of this compound is in drug delivery systems. Its ability to form stable complexes with various biomolecules has led to its use in targeted drug delivery, where it acts as a carrier for therapeutic agents. Studies published in leading journals such as Nature Communications and Science Advances have demonstrated its efficacy in improving drug bioavailability and reducing side effects.

In addition to its medicinal applications, 1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as flexible displays and photovoltaic devices. Recent research has focused on its role as a semiconductor material, with promising results in enhancing device performance.

The compound's pharmacokinetic profile has been extensively studied, revealing favorable absorption and distribution characteristics. Clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions, including inflammatory diseases and metabolic disorders. These studies are expected to provide critical insights into its therapeutic potential and pave the way for regulatory approval.

In conclusion, 1-Benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No: 903152-37-) is a multifaceted compound with significant implications across multiple disciplines. Its versatility as a synthetic intermediate, drug delivery agent, and material component underscores its importance in contemporary research. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play a pivotal role in advancing both medicine and technology.